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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703

Disclaimer: Chloranocryl (also known as dicryl) is an obsolete contact herbicide.[1][2]
Consequently, publicly available data, including detailed experimental protocols and
guantitative data regarding its use in herbicide resistance studies, is scarce. The following
application notes and protocols are based on general principles of herbicide resistance testing
and the known mode of action of Chloranocryl.

Introduction

Chloranocryl is a contact herbicide that acts as a Photosystem Il (PSII) inhibitor.[1] Its primary
mode of action is the disruption of the electron transport chain in photosynthesis, leading to cell
death and plant necrosis.[1] Studies on herbicide resistance are crucial for understanding the
evolution of resistance in weed populations and for developing sustainable weed management
strategies. Although specific research on Chloranocryl resistance is limited, the methodologies
outlined below provide a framework for investigating potential resistance in weed species.

Mechanism of Action

Chloranocryl inhibits Photosystem Il (PSIl) in the chloroplasts of plant cells. By blocking the
electron flow, it causes a rapid buildup of highly reactive molecules, leading to oxidative
damage and ultimately, cell death. Resistance to PSII inhibitors can arise through target-site
mutations in the psbA gene, which codes for the D1 protein in the PSII complex, or through
enhanced metabolic detoxification of the herbicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Herbicide Resistance Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668703#application-of-chloranocryl-in-herbicide-
resistance-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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